![molecular formula C13H12FNO3 B2463936 methyl (8-fluoro-2-methyl-4-oxoquinolin-1(4H)-yl)acetate CAS No. 1146935-29-6](/img/structure/B2463936.png)
methyl (8-fluoro-2-methyl-4-oxoquinolin-1(4H)-yl)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Methyl (8-fluoro-2-methyl-4-oxoquinolin-1(4H)-yl)acetate is a useful research compound. Its molecular formula is C13H12FNO3 and its molecular weight is 249.241. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antibacterial Properties
Methyl (8-fluoro-2-methyl-4-oxoquinolin-1(4H)-yl)acetate and its derivatives have been studied for their antibacterial properties. Miyamoto et al. (1990) synthesized a series of 4-oxoquinoline-3-carboxylic acids with a methyl group at the 8-position, demonstrating potent antibacterial activity against both gram-positive and gram-negative bacteria, including Pseudomonas aeruginosa (Miyamoto et al., 1990). Similarly, Odagiri et al. (2013) designed and synthesized novel quinoline derivatives showing potent antibacterial activity against respiratory pathogens (Odagiri et al., 2013).
Osteoarthritis Research
Inagaki et al. (2022) identified a chemical compound related to this compound as a potential drug candidate targeting matrix metalloproteinase-13 for early osteoarthritis treatment. This compound attenuated IL-1β-induced MMP13 mRNA expression in a dose-dependent manner, showing promise for osteoarthritis management (Inagaki et al., 2022).
HIV-1 Inhibition
A derivative of this compound was identified by Baba et al. (1998) as a potent inhibitor of human immunodeficiency virus type 1 (HIV-1) transcription. This study found that certain fluoroquinoline derivatives could suppress HIV-1 replication and cytokine production (Baba et al., 1998).
Dental Plaque Inhibition
Warner et al. (1976) synthesized a group of 8-hydroxyquinolines, closely related to this compound, demonstrating significant antiplaque activity in vitro. These compounds showed greater efficacy than 8-hydroxyquinoline, suggesting potential applications in dental health (Warner et al., 1976).
Properties
IUPAC Name |
methyl 2-(8-fluoro-2-methyl-4-oxoquinolin-1-yl)acetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12FNO3/c1-8-6-11(16)9-4-3-5-10(14)13(9)15(8)7-12(17)18-2/h3-6H,7H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OZOKGGPVNDIVTR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)C2=C(N1CC(=O)OC)C(=CC=C2)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12FNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.